A dramatic platform for oxygen reduction reaction based on silver nanoclusters†

Chemical Communications Pub Date: 2013-10-29 DOI: 10.1039/C3CC47712F

Abstract

We report a high-yield strategy for the synthesis of very small silver nanoclusters (2 to 5 silver atoms) formed from conventional silver salts and scaffolds as high-performance catalysts for oxygen reduction reaction (ORR). The work demonstrates that Ag NCs are excellent catalysts for ORR and show great potential in alkaline fuel cells.

Graphical abstract: A dramatic platform for oxygen reduction reaction based on silver nanoclusters
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